Cas no 642-27-3 (5-hydroxy-3-methoxy-4-methylphthalaldehyde)
642-27-3 structure
Product Name:5-hydroxy-3-methoxy-4-methylphthalaldehyde
CAS No:642-27-3
MF:C10H10O4
MW:194.184003353119
CID:1673581
PubChem ID:12314841
Update Time:2025-04-21
5-hydroxy-3-methoxy-4-methylphthalaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-hydroxy-3-methoxy-4-methylphthalaldehyde
- 5-Hydroxy-3-methoxy-4-methyl-1,2-benzenedicarbaldehyde
- CHEBI:220777
- Quadrilineatin
- 642-27-3
- 5-Hydroxy-3-methoxy-4-methylbenzene-1,2-dicarbaldehyde
- DTXSID70487445
-
- Inchi： 1S/C10H10O4/c1-6-9(13)3-7(4-11)8(5-12)10(6)14-2/h3-5,13H,1-2H3
- InChI Key： VKLDQCUGHRGDAN-UHFFFAOYSA-N
- SMILES： O(C)C1C(C=O)=C(C=O)C=C(C=1C)O
Computed Properties
- Exact Mass: 194.05800
- Monoisotopic Mass: 194.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.60000
- LogP: 1.33420
5-hydroxy-3-methoxy-4-methylphthalaldehyde Customs Data
- HS CODE：2912499000
- Customs Data：
China Customs Code:
2912499000Overview:
2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
5-hydroxy-3-methoxy-4-methylphthalaldehyde Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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